Cas no 1226343-78-7 (N-(3-Bromo-4-methylphenyl)-1,3-propanesultam)

• Product Name: N-(3-Bromo-4-methylphenyl)-1,3-propanesultam
• CAS No: 1226343-78-7
• MF: C₁₀H₁₂BrNO₂S
• MW: 290.176780700684
• CID: 3042629
• Update Time: 2025-06-08

N-(3-Bromo-4-methylphenyl)-1,3-propanesultam Chemical and Physical Properties

Names and Identifiers

• N-(3-Bromo-4-methylphenyl)-1,3-propanesultam
• 2-(3-bromo-4-methylphenyl)-1,2-thiazolidine 1,1-dioxide
• BZB34378
• Z8628

• Inchi： 1S/C10H12BrNO2S/c1-8-3-4-9(7-10(8)11)12-5-2-6-15(12,13)14/h3-4,7H,2,5-6H2,1H3
• InChI Key： KFCOLWWSHFHOLX-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1)N1CCCS1(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(3-Bromo-4-methylphenyl)-1,3-propanesultam

Comprehensive Overview of N-(3-Bromo-4-methylphenyl)-1,3-propanesultam (CAS No. 1226343-78-7)

N-(3-Bromo-4-methylphenyl)-1,3-propanesultam (CAS No. 1226343-78-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the sultam family, characterized by a cyclic sulfonamide moiety, which is known for its versatility in drug design. Researchers are particularly interested in its potential as a bioactive scaffold for developing novel therapeutics targeting inflammation and metabolic disorders, aligning with current trends in precision medicine and small-molecule drug discovery.

The molecular structure of N-(3-Bromo-4-methylphenyl)-1,3-propanesultam incorporates a brominated aromatic ring, which enhances its reactivity in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. This property makes it valuable for high-throughput screening in medicinal chemistry, especially in the context of fragment-based drug design. Recent studies highlight its utility as a building block for kinase inhibitors, addressing the growing demand for targeted cancer therapies—a hot topic in oncology research and AI-driven drug development platforms.

From a synthetic chemistry perspective, the 1,3-propanesultam core offers remarkable stability under physiological conditions, making it an attractive candidate for prodrug formulations. Its lipophilicity and hydrogen-bonding capacity are frequently optimized in structure-activity relationship (SAR) studies, a methodology widely discussed in computational chemistry forums and machine learning-assisted molecular modeling. These attributes resonate with the industry's shift toward green chemistry principles, as the compound's modular design reduces waste in multi-step syntheses.

In material science, derivatives of N-(3-Bromo-4-methylphenyl)-1,3-propanesultam have shown promise in organic electronics, particularly in the development of charge-transport materials for OLEDs. This application ties into the global push for energy-efficient technologies, a frequently searched topic among engineers and sustainability advocates. The bromine atom's presence facilitates polymer functionalization, enabling tailored optoelectronic properties—an area explored in nanotechnology and wearable sensor research.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, techniques central to quality control in API manufacturing. Discussions around its chromatographic purity often appear in pharmaceutical forums, reflecting the industry's emphasis on regulatory compliance and ICH guidelines. Notably, its stability profile under accelerated degradation conditions makes it a subject of interest in excipient compatibility studies for solid dosage forms.

Emerging applications of CAS 1226343-78-7 extend to bioconjugation strategies, where its reactive sites enable covalent attachment to peptides or antibodies—an approach gaining traction in ADC (antibody-drug conjugate) development. This aligns with the surge in targeted therapy inquiries across scientific databases and biopharma search trends. Furthermore, its metabolic pathways are increasingly simulated using in silico ADMET prediction tools, addressing the demand for faster preclinical evaluation methods.

As the scientific community prioritizes intellectual property protection, patents involving N-(3-Bromo-4-methylphenyl)-1,3-propanesultam derivatives often reference its stereochemical versatility for chiral drug synthesis. This aspect connects with debates about generic drug development and patent cliffs in the pharmaceutical industry. The compound's crystallographic data, available in Cambridge Structural Database entries, supports polymorph screening—a critical step in formulation science.

Environmental considerations surrounding bromoaromatic compounds like this have spurred research into biodegradation pathways using enzyme engineering, a niche frequently searched in biocatalysis circles. Its detection in environmental matrices via LC-TOF-MS exemplifies the intersection of analytical chemistry and ecotoxicology—an area gaining visibility due to EPA and REACH regulations.

In academic settings, CAS 1226343-78-7 serves as a case study for teaching retrosynthetic analysis, with its sultam ring formation demonstrating key concepts in heterocyclic chemistry. Educational content around such compounds often ranks highly in searches for organic synthesis tutorials or named reaction mechanisms, catering to both students and industrial chemists.